molecular formula C9H8BrCl2NO B1605708 N-(4-Bromo-2,6-dichloro-3-methylphenyl)acetamide CAS No. 68399-95-1

N-(4-Bromo-2,6-dichloro-3-methylphenyl)acetamide

Cat. No. B1605708
CAS RN: 68399-95-1
M. Wt: 296.97 g/mol
InChI Key: MRPNWLPYJSSISQ-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of N-(4-Bromo-2,6-dichloro-3-methylphenyl)acetamide consists of an acetamide group (CH~3~CONH-) attached to a substituted phenyl ring. The bromine, chlorine, and methyl groups contribute to its overall structure. For a visual representation, refer to the NIST Chemistry WebBook .

properties

CAS RN

68399-95-1

Molecular Formula

C9H8BrCl2NO

Molecular Weight

296.97 g/mol

IUPAC Name

N-(4-bromo-2,6-dichloro-3-methylphenyl)acetamide

InChI

InChI=1S/C9H8BrCl2NO/c1-4-6(10)3-7(11)9(8(4)12)13-5(2)14/h3H,1-2H3,(H,13,14)

InChI Key

MRPNWLPYJSSISQ-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C(=C1Cl)NC(=O)C)Cl)Br

Canonical SMILES

CC1=C(C=C(C(=C1Cl)NC(=O)C)Cl)Br

Other CAS RN

68399-95-1

Origin of Product

United States

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